1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one

• Molecular Formula: C20H16O3
• Molecular Weight: 304.3 g/mol
• IUPAC Name: (E)-1-(4-methoxyphenyl)-3-naphthalen-2-yloxyprop-2-en-1-one
• InChI: InChI=1S/C20H16O3/c1-22-18-9-7-16(8-10-18)20(21)12-13-23-19-11-6-15-4-2-3-5-17(15)14-19/h2-14H,1H3/b13-12+
• InChI Key: OCADEJXPHIGOBV-OUKQBFOZSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)/C=C/OC2=CC3=CC=CC=C3C=C2
• SMILES: COC1=CC=C(C=C1)C(=O)C=COC2=CC3=CC=CC=C3C=C2

Description

1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one, also known as MNPN, is a chemical compound that has been the focus of scientific research due to its potential therapeutic properties. MNPN belongs to the class of chalcones, which are known for their various pharmacological activities such as anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one is not fully understood, but it is believed to exert its therapeutic effects through various pathways. 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory cytokines. 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one has also been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-9.
Biochemical and physiological effects:
1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one has been found to have various biochemical and physiological effects. 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one has been reported to reduce the levels of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one has also been shown to reduce the levels of inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). In addition, 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one has been found to improve glucose tolerance and insulin sensitivity in diabetic animals.

Advantages and Limitations for Lab Experiments

1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one has several advantages for lab experiments. 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one is a stable compound that can be easily synthesized in the lab. 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one has also been found to have low toxicity and high solubility in water. However, 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one has some limitations for lab experiments. 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one has poor bioavailability, which limits its effectiveness in vivo. 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one also has limited stability in biological fluids, which can affect its pharmacokinetics.

Future Directions

There are several future directions for 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one research. 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one can be further studied for its potential therapeutic properties in other diseases such as neurodegenerative disorders and cardiovascular diseases. 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one can also be modified to improve its pharmacokinetics and bioavailability. In addition, 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one can be used as a lead compound for the development of new drugs with improved therapeutic properties.
Conclusion:
In conclusion, 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one is a chemical compound that has been the focus of scientific research due to its potential therapeutic properties. 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one has been studied for its anticancer, anti-inflammatory, and antidiabetic activities. 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one exerts its therapeutic effects through various pathways such as inhibiting the activity of enzymes and inducing apoptosis in cancer cells. 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one has several advantages for lab experiments, but also has some limitations. 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one has several future directions for research, which can lead to the development of new drugs with improved therapeutic properties.

Synthesis Methods

1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one can be synthesized by the Claisen-Schmidt condensation reaction between 4-methoxybenzaldehyde and 2-naphthaldehyde in the presence of a base such as sodium hydroxide. The resulting product is a yellow crystalline solid with a melting point of 166-168°C.

Scientific Research Applications

1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one has been studied for its potential therapeutic properties in various diseases such as cancer, inflammation, and diabetes. 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one has been found to exhibit anticancer activity by inducing apoptosis and inhibiting the proliferation of cancer cells. 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one has also shown anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, 1-(4-Methoxyphenyl)-3-(2-naphthyloxy)-2-propen-1-one has been reported to have antidiabetic activity by reducing blood glucose levels.